3-[[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-2-methyl-4,5,6,7-tetrahydroindazole

• IUPAC Name: 3-[[4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-2-methyl-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C24H29FN6O/c1-29-21(19-5-3-4-6-20(19)28-29)15-30-11-13-31(14-12-30)24-22(25)23(26-16-27-24)17-7-9-18(32-2)10-8-17/h7-10,16H,3-6,11-15H2,1-2H3
• InChI Key: ZVXYBCSKRPZIJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCCC2=N1)CN3CCN(CC3)C4=NC=NC(=C4F)C5=CC=C(C=C5)OC
• Molecular Formula: C24H29FN6O
• Molecular Weight: 436.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a tetrahydroindazole core, which is a type of heterocyclic compound. Attached to this core are a pyrimidinyl group and a piperazinyl group, both of which are also heterocyclic compounds. The pyrimidinyl group is further substituted with a fluoro group and a methoxyphenyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of several functional groups in the molecule, it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of its functional groups, and its melting point would depend on the strength of the intermolecular forces in the solid state.